Cas no 1321-73-9 (5-hydroxyindole-3-acetic acid)

5-Hydroxyindole-3-acetic acid (5-HIAA) is a major metabolite of serotonin, formed via oxidative deamination. It serves as a key biomarker in clinical and biochemical research, particularly for assessing serotonin metabolism and diagnosing conditions like carcinoid syndrome. The compound exhibits high stability and specificity, making it suitable for analytical applications such as HPLC and mass spectrometry. Its well-characterized structure and reliable detection methods ensure accurate quantification in biological samples. 5-HIAA is also utilized in neurotransmitter studies, offering insights into neurological and endocrine pathways. Available in high-purity formulations, it meets rigorous research standards for reproducibility and sensitivity in experimental workflows.

5-hydroxyindole-3-acetic acid structure

Product Name:5-hydroxyindole-3-acetic acid

CAS No:1321-73-9

MF:C₁₀H₉NO₃

MW:191.183362722397

CID:898905

PubChem ID:1826

Update Time:2025-05-28

5-hydroxyindole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-hydroxyindole-3-acetic acid
- (5-Hydroxy-1H-indol-3-yl)acetic acid
- (5-HYDROXY-1H-INDOL-3-YL)-ACETIC ACID
- 5-HIAA
- 5-HYDROXY-3-INDOLEACETIC ACID
- 5-HYDROXYINDOLYACETIC ACID
- 5-HYDROXYINDOLYL-3-ACETIC ACID
- HYDROXYINDOLYL-3-ACETIC ACID, 5-
- TIMTEC-BB SBB003639
- 2-(5-hydroxy-1H-indol-3-yl)ethanoic acid
- 5-Hydroxyindoleacetate
- 1H-Indole-3-acetic acid, 5-hydroxy-
- 2-(5-hydroxy-1H-indol-3-yl)acetic acid
- DS-15683
- NCGC00015522-04
- 5-hydroxy-indole-3-acetic acid
- 5-Hydroxyindoleacetic acid
- UNII-YHC763JY1P
- AKOS003382389
- HID
- Lopac0_000636
- Hydroxyindoleacetic acid
- CHEMBL395915
- EINECS 200-195-4
- 5-hydroxyl indole-3-acetic acid
- LP00636
- NS00014754
- NSC90432
- SR-01000075583
- 5-HydroxyindolessigsA currencyure
- HMS2230M10
- H 8876
- 5-hydroxy-Indole-3-acetate
- 5-hydroxyindole acetic acid
- FD13061
- NSC-90432
- Indole-3-acetic acid, 5-hydroxy-, 1H-
- 1321-73-9
- YHC763JY1P
- 5HIAA
- Oprea1_139007
- HMS3372G16
- 5-Hydroxy-1H-indole-3-acetic acid
- Indole-3-acetic acid, 5-hydroxy-
- 54-16-0
- INDOLEACETIC ACID, 5-HYDROXY-
- CCRIS 4423
- GTPL11900
- Lopac-H-8876
- bmse000364
- CCG-221940
- 5-Hydroxy-IAA
- 5-Hydroxyindolylacetic acid
- 1H-Indoleacetic acid, hydroxy-
- J-006135
- NSC 90432
- 5-Hydroxyindol-3-ylacetic acid
- NCGC00015522-08
- CHEBI:27823
- BRN 0168797
- 5-hydroxy-indol-3-yl-acetic acid
- CS-W008253
- 5-Hydroxyindol-3-acetic acid
- 5-hydroxyindole acetate
- NCGC00094003-02
- NCGC00015522-03
- SDCCGSBI-0013441.P003
- 5-Oxyindoleacetate
- H-6200
- HY-W008253
- NCGC00261321-01
- 5-hydroxy-indole acetate
- (5-hydroxyindol-3-yl)acetic acid
- 5-Hydroxyindolyacetic Acid,(S)
- 5-Hydroxyindolacetic acid
- Hydroxyindoleacetate
- DTXSID50861582
- 5-Hydroxy-1H-indole-3-acetate
- EU-0100636
- NCGC00015522-07
- C05635
- H0355
- MFCD00005639
- SY012014
- HMS3261P14
- 74C13742-18FA-4D80-8B54-1B85D9463949
- EN300-7407243
- SR-01000075583-1
- Q238532
- 5-Hydroxyindol-3-ylacetate
- NCIOpen2_001406
- PD015273
- BBL012272
- 5-hydroxyindolylaceticacid
- 5-Hydroxyheteroauxin
- BDBM50458878
- STK501256
- MLS000859593
- 2-(5-hydroxy-1H-indol-3-yl)acetic acid;5-HIAA
- (5-Hydroxy-1H-indol-3-yl)acetic acid #
- 5-Hydroxyindole-3-acetate
- 5-Hydroxyindole-3-acetic acid, >=98% (HPLC), crystalline
- NCGC00015522-02
- 5-HO-IAA
- DB-007055
- ALBB-006262
- 1H-Indole-3-aceticacid,5-hydroxy-
- SCHEMBL138121
- SMR000326665
- NCGC00094003-01
- NCGC00015522-01
- 5-22-05-00203 (Beilstein Handbook Reference)
- 5-Oxyindoleacetic acid
- Tox21_500636
- CBMicro_013565
- 2-(5-hydroxyindol-3-yl)acetic acid
- 5-Hydroxy-3-indolylacetate
- Inchi： 1S/C10H9NO3/c12-7-1-2-9-8(4-7)6(5-11-9)3-10(13)14/h1-2,4-5,11-12H,3H2,(H,13,14)
- InChI Key： DUUGKQCEGZLZNO-UHFFFAOYSA-N
- SMILES： OC1C=CC2=C(C=1)C(CC(=O)O)=CN2

Computed Properties

Exact Mass: 191.05827
Monoisotopic Mass: 191.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 73.3A^2

Experimental Properties

Color/Form: No data available
Density: 1.5±0.1 g/cm3
Melting Point: 161-164 °C (dec.)(lit.)
Boiling Point: 497.1±30.0 °C at 760 mmHg
Flash Point: 254.4±24.6 °C
PSA: 73.32
LogP: 1.50060
Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-hydroxyindole-3-acetic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Safety Instruction： 22-24/25
FLUKA BRAND F CODES：8-10-23
RTECS：NL3650000
Safety Term：S22-24/25
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-hydroxyindole-3-acetic acid Pricemore >>

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